![molecular formula C21H27ClN2O4S B2894753 Ethyl 6-isopropyl-2-(2-phenoxyacetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride CAS No. 1215595-40-6](/img/structure/B2894753.png)
Ethyl 6-isopropyl-2-(2-phenoxyacetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 6-isopropyl-2-(2-phenoxyacetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride is a useful research compound. Its molecular formula is C21H27ClN2O4S and its molecular weight is 438.97. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Polyazanaphthalenes and Related Derivatives
The compound is part of a class of chemicals that can be transformed into diverse heterocyclic derivatives, such as 1,6-diazanaphthalene, pyrano-[2,3-c]pyrazole, isoxazolo[3,4-b]pyridine, and others through reactions with different nucleophilic reagents. This versatility highlights its role in the synthesis of complex organic molecules which may have potential applications in material science or pharmaceuticals (Harb, Hesien, Metwally, & Elnagdi, 1989).
Catalytic [4 + 2] Annulation
The compound serves as a precursor in catalytic [4 + 2] annulation processes, leading to the synthesis of highly functionalized tetrahydropyridines. Such reactions exhibit complete regioselectivity and excellent yields, underscoring its utility in constructing nitrogen-containing rings, which are common frameworks in many bioactive molecules (Zhu, Lan, & Kwon, 2003).
Anticancer Agent Synthesis
The hydrolysis, catalytic hydrogenation, and further chemical modifications of related compounds demonstrate the potential of this class of chemicals in the synthesis of anticancer agents. Such transformations highlight the capacity for creating pyrido[4,3-b][1,4]oxazines and pyrido[4,3-b][1,4]thiazines, compounds that have been evaluated for their effects on cell proliferation and survival in cancer models (Temple, Wheeler, Comber, Elliott, & Montgomery, 1983).
Novel Method for Heterocycles
A novel method for preparing esters and amides of thieno[2,3-d]pyrimidine-6-carboxylic acids showcases the utility of related compounds in generating new chemical entities. Such methods provide pathways for the synthesis of molecules with potential pharmaceutical applications (Santilli, Kim, & Wanser, 1971).
Synthesis of Prasugrel Intermediate
The key intermediate of prasugrel, a platelet inhibitor used to prevent clotting events, can be synthesized from related compounds. This illustrates the compound's significance in the production of clinically relevant therapeutics (Weihui, 2013).
properties
IUPAC Name |
ethyl 2-[(2-phenoxyacetyl)amino]-6-propan-2-yl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O4S.ClH/c1-4-26-21(25)19-16-10-11-23(14(2)3)12-17(16)28-20(19)22-18(24)13-27-15-8-6-5-7-9-15;/h5-9,14H,4,10-13H2,1-3H3,(H,22,24);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWKSBSYXLIPYOI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC2=C1CCN(C2)C(C)C)NC(=O)COC3=CC=CC=C3.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27ClN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.